Cas no 194935-38-1 (Prostaglandin E2 Ethanolamide-d4)
Prostaglandin E2 Ethanolamide-d4 Chemical and Physical Properties
Names and Identifiers
-
- Prosta-5,13-dien-1-amide,11,15-dihydroxy-N-(2-hydroxyethyl)-9-oxo-, (5Z,11a,13E,15S)-
- DINOPROSTONE ETHANOLAMIDE
- N-(2-hydroxyethyl)-7-[(2R)-3-hydroxy-2-(3-hydroxyoct-1-enyl)-5-oxocyclopentyl]hept-5-enamide
- Prostaglandin E2 Ethanolamide
- Prostaglandin E2 Ethanolamide Lipid Maps MS Standard
- Prostaglandin E2 Ethanolamide-d4
- PGE2-EA
- Prostaglandin E2 Ethanolamide MaxSpecStandard
- N-(2-HYDROXYETHYL)-9-OXO-11ALPHA,15S-DIHYDROXY-PROSTA-5Z,13E-DIEN-1-AMIDE
- (Z)-N-(2-hydroxyethyl)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enamide
- N-(2-hydroxyethyl)-7-[3-hydroxy-2-(3-hydroxyoct-1-enyl)-5-oxocyclopentyl]hept-5-enamide
- 194935-38-1
- HMS3648F11
- SCHEMBL23352505
- CHEMBL3398551
- CHEBI:138793
- J-012626
- SR-01000946419-1
- Prostamide-E2
- SR-01000946419
- LMFA03010151
- N-(11R,15S-dihydroxy-9-oxo-5Z,13E-prostadienoyl)-ethanolamine
- Prostaglandin E2-EA
- PMe2
- HY-121996
- CS-0083825
- G91328
-
- MDL: MFCD00797645
- Inchi: 1S/C22H37NO5/c1-2-3-6-9-17(25)12-13-19-18(20(26)16-21(19)27)10-7-4-5-8-11-22(28)23-14-15-24/h4,7,12-13,17-19,21,24-25,27H,2-3,5-6,8-11,14-16H2,1H3,(H,23,28)/b7-4-,13-12+/t17-,18+,19+,21+/m0/s1
- InChI Key: GKKWUSPPIQURFM-IGDGGSTLSA-N
- SMILES: O[C@@H]1CC([C@H](C/C=C\CCCC(NCCO)=O)[C@H]1/C=C/[C@H](CCCCC)O)=O
Computed Properties
- Exact Mass: 395.26700
- Monoisotopic Mass: 395.26717328 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 14
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 107
- Molecular Weight: 395.5
Experimental Properties
- Color/Form: NA
- Density: 1.1±0.1 g/cm3
- Boiling Point: 611.5±55.0 °C at 760 mmHg
- Flash Point: 148.2±20.9 °C
- PSA: 106.86000
- LogP: 2.66590
Prostaglandin E2 Ethanolamide-d4 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
Prostaglandin E2 Ethanolamide-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P838617-50µg |
Prostaglandin E2 Ethanolamide-d4 |
194935-38-1 | 50µg |
110.00 | 2021-07-19 | ||
| TRC | P838617-100µg |
Prostaglandin E2 Ethanolamide-d4 |
194935-38-1 | 100µg |
185.00 | 2021-07-19 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73666-1mg |
Prostaglandin E2 Ethanolamide |
194935-38-1 | 98% | 1mg |
¥740.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73666-5mg |
Prostaglandin E2 Ethanolamide |
194935-38-1 | 98% | 5mg |
¥2830.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73666-10mg |
Prostaglandin E2 Ethanolamide |
194935-38-1 | 98% | 10mg |
¥4952.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73666-500ug |
Prostaglandin E2 Ethanolamide |
194935-38-1 | 98% | 500ug |
¥393.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73668-100ug |
Prostaglandin E2 Ethanolamide MaxSpec? Standard |
194935-38-1 | 98% | 100ug |
¥847.00 | 2022-04-26 | |
| TRC | P838617-50μg |
Prostaglandin E2 Ethanolamide-d4 |
194935-38-1 | 50μg |
$ 115.00 | 2022-06-02 | ||
| TRC | P838617-100μg |
Prostaglandin E2 Ethanolamide-d4 |
194935-38-1 | 100μg |
$ 195.00 | 2022-06-02 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-222196-500 µg |
Prostaglandin E2 Ethanolamide, |
194935-38-1 | 500µg |
¥233.00 | 2023-07-10 |
Prostaglandin E2 Ethanolamide-d4 Related Literature
-
Fangzhi Xie,Liang Chen,Shuna Jin,Feng Qiu,Juntao Kan,Yujie Li,Hanjin Wang,Min Huang,Xiaojie Sun,Jun Du,Yuanyuan Li Food Funct. 2022 13 9602
-
W. J. Xu,L. M. Chen,Z. Y. Wei,P. Q. Wang,J. Liu,J. J. Dong,Z. X. Jia,J. Yang,Z. C. Ma,R. B. Su,H. B. Xiao,A. Liu RSC Adv. 2018 8 3760
Additional information on Prostaglandin E2 Ethanolamide-d4
Prostaglandin E2 Ethanolamide-d4 (CAS No. 194935-38-1): A Comprehensive Overview
Prostaglandin E2 Ethanolamide-d4 (CAS No. 194935-38-1) is a deuterated analog of Prostaglandin E2 Ethanolamide, a bioactive lipid mediator that plays a crucial role in various physiological and pathological processes. This compound is extensively studied in the fields of pharmacology, biochemistry, and medicinal chemistry due to its potential therapeutic applications and its utility as a research tool.
Structure and Properties: Prostaglandin E2 Ethanolamide-d4 is a stable isotope-labeled derivative of Prostaglandin E2 Ethanolamide. The deuterium atoms (D) are strategically placed to enhance the compound's stability and reduce metabolic degradation, making it an ideal candidate for in vivo studies. The molecular formula of Prostaglandin E2 Ethanolamide-d4 is C23H37D4O5, with a molecular weight of approximately 417.6 g/mol. Its structure includes a cyclopentane ring with a hydroxyl group and an ethanolamide side chain, which are essential for its biological activity.
Biological Activity: Prostaglandin E2 (PGE2) is a well-known mediator of inflammation, pain, and fever. It exerts its effects through interaction with four G protein-coupled receptors (EP1, EP2, EP3, and EP4). The ethanolamide form of PGE2, including its deuterated analog, retains the ability to bind to these receptors but with altered pharmacokinetic properties. This makes Prostaglandin E2 Ethanolamide-d4 particularly useful for studying receptor dynamics and signaling pathways in inflammatory diseases.
Research Applications: In recent years, significant advancements have been made in understanding the role of prostaglandins in various diseases. For instance, studies have shown that PGE2 and its derivatives can modulate immune responses, influence cancer progression, and affect cardiovascular health. Prostaglandin E2 Ethanolamide-d4 has been used in mass spectrometry-based assays to quantify endogenous PGE2 levels in biological samples, providing valuable insights into disease mechanisms.
Clinical Relevance: The therapeutic potential of prostaglandins has been explored in several clinical settings. For example, PGE2 analogs have been investigated for their anti-inflammatory properties in conditions such as osteoarthritis and inflammatory bowel disease. Additionally, the use of deuterated compounds like Prostaglandin E2 Ethanolamide-d4 can help in developing more stable and effective drug formulations with improved pharmacokinetic profiles.
Current Research Trends: Recent research has focused on the role of prostaglandins in cancer biology. Studies have demonstrated that PGE2 can promote tumor growth by enhancing angiogenesis and suppressing immune surveillance. The use of deuterated analogs like Prostaglandin E2 Ethanolamide-d4 allows researchers to track the metabolism and distribution of these compounds in tumor models, providing critical data for drug development.
Synthesis and Availability: The synthesis of Prostaglandin E2 Ethanolamide-d4 involves complex chemical reactions to introduce deuterium atoms at specific positions on the molecule. High-purity standards are essential to ensure the reliability of experimental results. Several specialized chemical suppliers offer this compound for research purposes, adhering to strict quality control measures.
Conclusion: Prostaglandin E2 Ethanolamide-d4 (CAS No. 194935-38-1) is a valuable tool for researchers investigating the biological activities of prostaglandins. Its unique properties make it suitable for a wide range of applications, from basic research to drug development. As our understanding of prostaglandins continues to evolve, the importance of compounds like Prostaglandin E2 Ethanolamide-d4 will only grow.
194935-38-1 (Prostaglandin E2 Ethanolamide-d4) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)